Cas no 57224-50-7 (4-Methyl-L-leucine)

• Product Name: 4-Methyl-L-leucine
• CAS No: 57224-50-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD00066079
• CID: 369101
• PubChem ID: 194032
• Update Time: 2025-09-25

4-Methyl-L-leucine Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-amino-4,4-dimethyl-, (2S)-
• (S)-2-Amino-4,4-dimethylpentanoic acid
• 2-Amino-4,4-dimethylpentanoic acid
• GAMMA-METHYL-L-LEUCINE
• H-L-NptGly-OH
• H-β-tBu-Ala-OH
• H-Β-TBU-ALA-OH (H-NEOPENTYLGLY-OH)
• L-Neopentylglycine
• β-tert-Butyl-L-alanine
• (S)-2-amino-4,4-dimethyl-pentanoic acid
• 2(S)-amino-4,4-dimethylpentanoic acid
• 3-tert-Butyl-L-alanine
• 4-METHYL-LEUCINE
• 4-methyl-l-leucine
• L-α-Neopentylglycine
• Neopentylglycine
• γ-Methyl-L-leucine
• L-Nepentylglycine
• H-GAMMA-ME-LEU-OH
• L-alpha-Neopentylglycine, >=98.0% (TLC)
• LPBSHGLDBQBSPI-YFKPBYRVSA-N
• L-Leucine, 4-methyl-
• L-gamma-Methylleucine
• Q27451139
• gamma-Methylleucine
• H-NEOPENTYLGLY-OH
• L-alpha-Neopentylglycine
• L-2-Amino-4,4-dimethyl pentanoic acid
• MFCD00066079
• Pentanoic acid,2-amino-4,4-dimethyl-,(2S)-
• 4-methyl-(L)-leucine
• L-neopentyl glycine
• SCHEMBL196695
• (s)-neopentyl-glycine
• 57224-50-7
• BETA-TERT-BUTYL-L-ALANINE
• 2-Amino-3-tert-butylpropionic acid
• H-Tba-OH
• CS-0011700
• (2S)-2-amino-4,4-dimethylpentanoic acid
• DTXSID50205846
• AKOS025117355
• EN300-215134
• NS00033667
• H-BETA-TBU-ALA-OH
• 4-methylLeucine
• BDBM18148
• HY-79415
• (2S)-2-azaniumyl-4,4-dimethylpentanoate
• GS-6012
• H-ALA(TBU)-OH
• L-2-Amino-4,4-dimethylpentanoic acid; (2S)-2-Amino-4,4-dimethylpentanoic acid
• L-
• A-Neopentylglycine
• DA-18328
• 4-Methyl-L-leucine

• MDL： MFCD00066079
• Inchi： 1S/C7H15NO2/c1-7(2,3)4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-/m0/s1
• InChI Key： LPBSHGLDBQBSPI-YFKPBYRVSA-N
• SMILES： OC([C@H](CC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 145.11000
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.016±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 236.0±23.0 ºC (760 Torr),
• Flash Point: 96.5±22.6 ºC,
• Refractive Index: 1.465
• Solubility: Slightly soluble (29 g/l) (25 º C),
• PSA: 63.32000
• LogP: 1.53480
• Solubility: Not determined

4-Methyl-L-leucine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives